Cas no 1336952-52-3 (8-Amino-6-methoxychroman-4-one)

8-Amino-6-methoxychroman-4-one is a chromanone derivative characterized by its amino and methoxy functional groups at the 8- and 6-positions, respectively. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features, including the chromanone core and substituents, make it suitable for applications in medicinal chemistry, such as the synthesis of heterocyclic compounds with potential biological activity. The presence of both electron-donating (methoxy) and nucleophilic (amino) groups enhances its reactivity, enabling selective modifications. Its well-defined structure and purity ensure consistent performance in research and industrial applications.
8-Amino-6-methoxychroman-4-one structure
1336952-52-3 structure
Product Name:8-Amino-6-methoxychroman-4-one
CAS No:1336952-52-3
MF:C10H11NO3
MW:193.199242830276
CID:5140585
PubChem ID:82402256
Update Time:2025-05-19

8-Amino-6-methoxychroman-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 8-amino-2,3-dihydro-6-methoxy-
    • 8-AMINO-6-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
    • 8-amino-6-methoxy-2,3-dihydro-1-benzopyran-4-one
    • F76703
    • 8-Amino-6-methoxychroman-4-one
    • 1336952-52-3
    • 8-amino-6-methoxy-2,3-dihydrochromen-4-one
    • Inchi: 1S/C10H11NO3/c1-13-6-4-7-9(12)2-3-14-10(7)8(11)5-6/h4-5H,2-3,11H2,1H3
    • InChI Key: NMFKYYCVTORHQN-UHFFFAOYSA-N
    • SMILES: C1OC2=C(N)C=C(OC)C=C2C(=O)C1

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.6Ų

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Additional information on 8-Amino-6-methoxychroman-4-one

8-Amino-6-methoxychroman-4-one: A Comprehensive Overview

8-Amino-6-methoxychroman-4-one, also known by its CAS number CAS No. 1336952-52-3, is a biologically active compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmacology and organic chemistry. This compound belongs to the chromanone family, which is a class of compounds characterized by a benzopyran skeleton with a ketone group. The presence of the amino and methoxy groups in its structure introduces unique chemical properties and biological activities.

The structural elucidation of 8-Amino-6-methoxychroman-4-one reveals a complex interplay of functional groups that contribute to its reactivity and selectivity. The amino group at position 8 and the methoxy group at position 6 play pivotal roles in modulating the compound's physicochemical properties. Recent studies have highlighted the importance of these substituents in enhancing the compound's solubility, stability, and bioavailability, making it a promising candidate for drug development.

From a synthetic perspective, the preparation of CAS No. 1336952-52-3 involves multi-step reactions that require precise control over reaction conditions. Researchers have explored various synthetic pathways, including condensation reactions, oxidation processes, and catalytic transformations, to optimize the yield and purity of the compound. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency of these reactions, aligning with current trends toward sustainable chemical synthesis.

The biological activity of 8-Amino-6-methoxychroman-4-one has been extensively studied in recent years. Preclinical studies have demonstrated its potent antioxidant, anti-inflammatory, and anticancer properties. For instance, experiments conducted on cancer cell lines have shown that this compound induces apoptosis by targeting key signaling pathways involved in cell proliferation and survival. These findings underscore its potential as a lead molecule for developing novel anticancer therapies.

In addition to its pharmacological applications, CAS No. 1336952-52-3 has also been investigated for its role in enzyme inhibition and metabolic regulation. Studies have revealed that it exhibits selective inhibition against certain kinases and proteases, which are critical targets in various disease states. This versatility further highlights its significance in drug discovery research.

The application of advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has provided deeper insights into the structural features of 8-Amino-6-methoxychroman-4-one. These techniques have enabled researchers to confirm the stereochemistry of the compound and understand its molecular interactions at an atomic level.

Looking ahead, ongoing research is focused on exploring the combinatorial effects of CAS No. 1336952-52-3 with other bioactive molecules to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 8-Amino-6-methoxychroman-4-one, or CAS No. 1336952-52-3, represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative therapeutic agents.

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